Cas no 1079178-93-0 (Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine)

• Product Name: Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine
• CAS No: 1079178-93-0
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5526658
• Update Time: 2025-10-31

Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine

• Inchi： 1S/C13H19NO/c1-9-7-13(15-3)10(2)6-11(9)8-14-12-4-5-12/h6-7,12,14H,4-5,8H2,1-3H3
• InChI Key： GTBGNNIVTMGGLC-UHFFFAOYSA-N
• SMILES： C1(CNC2CC2)=CC(C)=C(OC)C=C1C

Additional information on Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine

Recent Advances in the Study of Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine (CAS: 1079178-93-0)

Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine (CAS: 1079178-93-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique cyclopropyl and benzylamine moieties, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions, achieving a 75% yield with high enantiomeric purity. This advancement is critical for scaling up production and ensuring consistent quality for further pharmacological evaluations.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine exhibits moderate affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in the treatment of neuropsychiatric disorders, such as depression and anxiety. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of novel heterocyclic compounds with enhanced bioactivity. For instance, a 2024 study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine into a series of indole derivatives, which showed promising anticancer activity against breast cancer cell lines.

Despite these promising findings, challenges remain in the development of Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, Cyclopropyl-(4-methoxy-2,5-dimethylbenzyl)-amine (CAS: 1079178-93-0) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary pharmacological profile warrant additional studies to fully elucidate its therapeutic potential. Future research should focus on optimizing synthetic methods, expanding SAR studies, and conducting preclinical evaluations to pave the way for clinical development.